molecular formula C16H23ClIN B8528340 1-{[1-(4-Chlorophenyl)cyclopropyl]methyl}-1-ethylpyrrolidin-1-ium iodide CAS No. 756860-21-6

1-{[1-(4-Chlorophenyl)cyclopropyl]methyl}-1-ethylpyrrolidin-1-ium iodide

Cat. No. B8528340
CAS RN: 756860-21-6
M. Wt: 391.72 g/mol
InChI Key: HFCZXWINXCKCMH-UHFFFAOYSA-M
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Description

1-{[1-(4-Chlorophenyl)cyclopropyl]methyl}-1-ethylpyrrolidin-1-ium iodide is a useful research compound. Its molecular formula is C16H23ClIN and its molecular weight is 391.72 g/mol. The purity is usually 95%.
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properties

CAS RN

756860-21-6

Product Name

1-{[1-(4-Chlorophenyl)cyclopropyl]methyl}-1-ethylpyrrolidin-1-ium iodide

Molecular Formula

C16H23ClIN

Molecular Weight

391.72 g/mol

IUPAC Name

1-[[1-(4-chlorophenyl)cyclopropyl]methyl]-1-ethylpyrrolidin-1-ium;iodide

InChI

InChI=1S/C16H23ClN.HI/c1-2-18(11-3-4-12-18)13-16(9-10-16)14-5-7-15(17)8-6-14;/h5-8H,2-4,9-13H2,1H3;1H/q+1;/p-1

InChI Key

HFCZXWINXCKCMH-UHFFFAOYSA-M

Canonical SMILES

CC[N+]1(CCCC1)CC2(CC2)C3=CC=C(C=C3)Cl.[I-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-[1-(4-chloro-phenyl)-cyclopropylmethyl]-1-ethyl-pyrrolidinium iodide is prepared from the reaction of the parent amine 1-[1-(4-chloro-phenyl)-cyclopropylmethyl]-pyrrolidine with ethyl iodide. A 100 gm (0.42 mole) of the amine, 1-[1-(4-chloro-phenyl)-cyclopropylmethyl]-pyrrolidine, is dissolved in 1000 ml anhydrous methanol in a 3-litre 3-necked reaction flask (equipped with a mechanical stirrer and a reflux condenser). To this solution, 98 gm (0.62 mole) of ethyl iodide is added, and the mixture is stirred at room temperature for 72 hours. Then, 39 gm (0.25 mol.) of ethyl iodide is added and the mixture is heated at reflux for 3 hours. The reaction mixture is cooled down and excess ethyl iodide and the solvent are removed at reduced pressure on a rotary evaporator. The obtained dark tan-colored solids (162 gm) are further purified by dissolving in acetone (500 ml) followed by precipitation by adding diethyl ether. Filtration and air-drying the obtained solids gives 153 gm (93% yield) of the desired 1-[1-(4-chloro-phenyl)-cyclopropylmethyl]-1-ethyl-pyrrolidinium iodide as a white powder. The product is pure by 1H and 13C-NMR analysis.
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